Cas no 349-22-4 (4-(4-Fluoro-3-methylphenyl)-4-oxobutanoic acid)

• Product Name: 4-(4-Fluoro-3-methylphenyl)-4-oxobutanoic acid
• CAS No: 349-22-4
• MF: C₁₁H₁₁FO₃
• MW: 210.201647043228
• MDL: MFCD07700141
• CID: 852936
• PubChem ID: 6485443
• Update Time: 2025-04-19

4-(4-Fluoro-3-methylphenyl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluoro-3-methylphenyl)-4-oxobutanoic acid
• 4-(4-Fluoro-3-methyl-phenyl)-4-oxo-butyric acid
• 4-(4-Fluor-3-methyl-phenyl)-4-oxo-buttersaeure
• 4-(4-FLUORO-3-METHYLPHENYL)-4-OXOBUTYRIC ACID
• HMS1697E05
• 4-(4-fluoro-3-methylphenyl)-4 -oxobutanoic acid
• 349-22-4
• AS-67060
• SY237453
• DTXSID40424529
• RDWYSVCUOZOEBC-UHFFFAOYSA-N
• 4-(4-Fluoro-3-methylphenyl)-4-oxobutanoicacid
• 4-(4-fluoro-3 -methylphenyl)-4-oxobutanoic acid
• MFCD07700141
• CS-0312850
• SCHEMBL639457
• AKOS000302281

• MDL： MFCD07700141
• Inchi： 1S/C11H11FO3/c1-7-6-8(2-3-9(7)12)10(13)4-5-11(14)15/h2-3,6H,4-5H2,1H3,(H,14,15)
• InChI Key： RDWYSVCUOZOEBC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C(CCC(=O)O)=O

Computed Properties

• Exact Mass: 210.06900
• Monoisotopic Mass: 210.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.243
• Boiling Point: 391.3°C at 760 mmHg
• Flash Point: 190.4°C
• Refractive Index: 1.526
• PSA: 54.37000
• LogP: 2.18160

4-(4-Fluoro-3-methylphenyl)-4-oxobutanoic acid Security Information

• HazardClass：IRRITANT